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Compound of Interest

Compound Name: Ethyl 10-Bromodecanoate

Cat. No.: B1580412 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and

disposal of Ethyl 10-bromodecanoate (CAS No. 55099-31-5). The following sections detail

the physicochemical properties, known hazards, necessary safety precautions, and emergency

procedures associated with this compound. Adherence to these guidelines is crucial for

ensuring a safe laboratory environment.

Core Safety and Physicochemical Data
Quantitative data for Ethyl 10-bromodecanoate is summarized in the table below for easy

reference and comparison.
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Property Value Reference(s)

Chemical Formula C₁₂H₂₃BrO₂ [1][2]

Molecular Weight 279.21 g/mol [1]

CAS Number 55099-31-5 [2]

Appearance
Colorless to almost colorless

clear liquid
[2]

Boiling Point 134 °C at 3 mmHg [2]

Purity >96.0% (GC) [2]

Acute Toxicity (Oral) No data available

Acute Toxicity (Dermal) No data available

Acute Toxicity (Inhalation) No data available

Skin Corrosion/Irritation
Causes skin irritation

(Category 2)
[1][2]

Serious Eye Damage/Irritation
Causes serious eye irritation

(Category 2)
[1][2]

Hazard Identification and Classification
Ethyl 10-bromodecanoate is classified as a hazardous substance. The primary hazards

associated with this chemical are:

Skin Irritation (H315): Causes skin irritation upon contact.[1][2]

Serious Eye Irritation (H319): Causes serious eye irritation.[1][2]

As of the latest available data, there is no information on the carcinogenicity, germ cell

mutagenicity, reproductive toxicity, or specific target organ toxicity (single or repeated

exposure) of Ethyl 10-bromodecanoate.

Experimental Protocols for Hazard Assessment
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The hazard classifications for skin and eye irritation are typically determined using standardized

test guidelines from the Organisation for Economic Co-operation and Development (OECD).

The methodologies for these tests are detailed below.

Skin Irritation: OECD Test Guideline 404
The potential for a substance to cause skin irritation is assessed using the OECD Test

Guideline 404 for Acute Dermal Irritation/Corrosion. This test is typically conducted on albino

rabbits.

Methodology:

Test Substance Application: A small area of the animal's skin is shaved. The test substance

is then applied to the shaved area and covered with a gauze patch.

Exposure Period: The test substance remains in contact with the skin for a specified period,

typically 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is observed for

signs of erythema (redness) and edema (swelling) at specific intervals (e.g., 1, 24, 48, and

72 hours after patch removal).

Scoring: The severity of the skin reactions is scored according to a standardized grading

system.

Classification: The substance is classified as a skin irritant if the observed skin reactions

meet specific criteria outlined in the guideline.

Eye Irritation: OECD Test Guideline 405
The potential for a substance to cause eye irritation or damage is evaluated using the OECD

Test Guideline 405 for Acute Eye Irritation/Corrosion. This test is also typically performed on

albino rabbits.

Methodology:

Test Substance Instillation: A single dose of the test substance is instilled into the

conjunctival sac of one eye of the animal. The other eye serves as a control.
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Observation: The eyes are examined for signs of corneal opacity, iritis, conjunctival redness,

and chemosis (swelling) at specific intervals (e.g., 1, 24, 48, and 72 hours after instillation).

Scoring: The severity of the eye reactions is scored using a standardized grading system.

Classification: The substance is classified as an eye irritant based on the severity and

reversibility of the observed eye lesions.

Safe Handling and Storage Workflow
The following diagram illustrates the logical workflow for the safe handling and storage of Ethyl
10-bromodecanoate in a laboratory setting.
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Safe handling workflow for Ethyl 10-bromodecanoate.
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Personal Protective Equipment (PPE)
When handling Ethyl 10-bromodecanoate, the following personal protective equipment

should be worn to minimize exposure:

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.

Skin and Body Protection: A laboratory coat should be worn to prevent skin contact.

First Aid Measures
In the event of exposure to Ethyl 10-bromodecanoate, the following first aid measures should

be taken immediately:

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention if symptoms persist.

After Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. If skin irritation occurs, seek medical attention.[2]

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[2]

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Fire-Fighting and Accidental Release Measures
Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.

Specific Hazards: Combustion may produce carbon oxides and hydrogen bromide.
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Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Avoid breathing vapors, mist, or gas.

Wear appropriate personal protective equipment.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb with an inert material (e.g., sand, silica gel, acid binder,

universal binder, sawdust). Collect and place in a suitable, labeled container for disposal.

Disposal Considerations
Dispose of Ethyl 10-bromodecanoate and its containers in accordance with local, regional,

and national regulations. It is recommended to use a licensed waste disposal service.

This technical guide is intended to provide comprehensive safety and handling information for

Ethyl 10-bromodecanoate. It is imperative that all users of this chemical are familiar with its

hazards and follow the recommended safety procedures to ensure a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1580412#safety-and-handling-of-ethyl-10-
bromodecanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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